Cas no 791-33-3 (Cycloheptanepropanoic acid, 1-(ethoxycarbonyl)-2-oxo-, ethyl ester)

Cycloheptanepropanoic acid, 1-(ethoxycarbonyl)-2-oxo-, ethyl ester structure
791-33-3 structure
Product Name:Cycloheptanepropanoic acid, 1-(ethoxycarbonyl)-2-oxo-, ethyl ester
CAS No:791-33-3
MF:C15H24O5
MW:284.348065376282
CID:1795665
Update Time:2024-11-27

Cycloheptanepropanoic acid, 1-(ethoxycarbonyl)-2-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Cycloheptanepropanoic acid, 1-(ethoxycarbonyl)-2-oxo-, ethyl ester
    • Inchi: 1S/C15H24O5/c1-3-19-13(17)9-11-15(14(18)20-4-2)10-7-5-6-8-12(15)16/h3-11H2,1-2H3
    • InChI Key: NDAVHJYMJQMSDH-UHFFFAOYSA-N
    • SMILES: C1(C(OCC)=O)(CCC(OCC)=O)CCCCCC1=O

Computed Properties

  • Exact Mass: 284.16242

Experimental Properties

  • Density: 1.077±0.06 g/cm3(Predicted)
  • Boiling Point: 120-123 °C(Press: 0.4 Torr)
  • PSA: 69.67
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